![molecular formula C13H19F3Si B8519834 Silane, triethyl[4-(trifluoromethyl)phenyl]- CAS No. 204391-73-1](/img/structure/B8519834.png)
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NAME
|
578
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|
Name
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|
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Quantity
|
0.5 mmol
|
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Type
|
reactant
|
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Smiles
|
CC(C)(C)C(=O)Oc1ccc(C(F)(F)F)cc1
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Name
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Quantity
|
0 mmol
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Type
|
reactant
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Smiles
|
CC[Si](CC)(CC)B1OC(C)(C)C(C)(C)O1
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Name
|
PCy3
|
|
Quantity
|
0.1 mmol
|
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Type
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reagent
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Smiles
|
|
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Control Type
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UNSPECIFIED
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Setpoint
|
50 °C
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Reaction Time |
8.5 (± 6.5) h |
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Name
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|
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Type
|
product
|
|
Smiles
|
CC[Si](CC)(CC)c1ccc(C(F)(F)F)cc1
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| Type | Value | Analysis |
|---|---|---|
| YIELD | 68 |
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Type
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CUSTOM
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|
Details
|
isolated yield
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
